![molecular formula C12H13F3N6OS2 B2554047 N-ethyl-2-({2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}carbonyl)-1-hydrazinecarbothioamide CAS No. 956625-81-3](/img/structure/B2554047.png)
N-ethyl-2-({2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}carbonyl)-1-hydrazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-2-({2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}carbonyl)-1-hydrazinecarbothioamide is a useful research compound. Its molecular formula is C12H13F3N6OS2 and its molecular weight is 378.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity of Heterocyclic Compounds
A significant amount of research has been dedicated to exploring the synthesis of novel heterocyclic compounds, with specific emphasis on their potential biological activities. For instance, Moustafa et al. (2017) discussed the synthesis of polyfunctional heteroaromatics, including pyrazole and thiazole derivatives, revealing new rearrangements and correcting structural misassignments in the literature. This work underscores the complexity and the potential of heterocyclic compounds in drug development and other applications (Moustafa et al., 2017).
Another study highlighted the synthesis and evaluation of phenothiazines, which contain heterocyclic components such as pyrazole and thiazole, for their diverse biological activities, including antibacterial, anticancer, and anti-inflammatory properties (Pluta et al., 2011). These findings point to the versatility of heterocyclic compounds in medicinal chemistry and their potential as lead compounds for drug discovery.
Heterocyclic Compounds in Organic Synthesis and Drug Applications
The reactivity and application of certain heterocyclic compounds in the synthesis of other complex molecules have been a subject of interest. For example, the chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones as a scaffold in the synthesis of heterocycles has been extensively reviewed, highlighting its importance in creating diverse heterocyclic systems with potential biological activities (Gomaa et al., 2020).
Furthermore, the role of heterocyclic N-oxide molecules in organic synthesis, catalysis, and drug applications has been elaborated, indicating their significance in the development of new medicinal agents with anticancer, antibacterial, and anti-inflammatory activities (Li et al., 2019). This review suggests that N-oxide derivatives of heterocyclic compounds offer a fertile ground for the discovery of novel therapeutic agents.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-ethyl-3-[[2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazole-4-carbonyl]amino]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F3N6OS2/c1-3-16-10(23)19-18-9(22)7-5-24-11(17-7)21-8(12(13,14)15)4-6(2)20-21/h4-5H,3H2,1-2H3,(H,18,22)(H2,16,19,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMODQEVPBHWMBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=S)NNC(=O)C1=CSC(=N1)N2C(=CC(=N2)C)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F3N6OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.